Cas no 1352647-99-4 ((3,4-Dimethoxy-5-methoxycarbonylphenyl)boronic acid)

• Product Name: (3,4-Dimethoxy-5-methoxycarbonylphenyl)boronic acid
• CAS No: 1352647-99-4
• MF: C₁₀H₁₃BO₆
• MW: 240.017623662949
• CID: 2122773
• Update Time: 2023-08-04

(3,4-Dimethoxy-5-methoxycarbonylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-5-(methoxycarbonyl)phenylboronic acid
• (3,4-Dimethoxy-5-methoxycarbonylphenyl)boronic acid

• Inchi： 1S/C10H13BO6/c1-15-8-5-6(11(13)14)4-7(9(8)16-2)10(12)17-3/h4-5,13-14H,1-3H3
• InChI Key： MNZTYXNWSHZRFI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(B(O)O)=CC=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 259
• Topological Polar Surface Area: 85.2